Cas no 64145-51-3 (3-Phenylcyclopentanone)

• Product Name: 3-Phenylcyclopentanone
• CAS No: 64145-51-3
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD00095000
• CID: 500057
• PubChem ID: 11137433
• Update Time: 2025-06-08

3-Phenylcyclopentanone Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone,3-phenyl-
• 3-phenylcyclopentan-1-one
• 3-phenylCyclopentanone
• 3-phenyl-cyclopentan-1-one
• 3-PHENYL-CYCLOPENTANONE
• (r)-3-phenylcyclopentan-1-one
• (S)-3-PHENYLCYCLOPENTAN-1-ONE
• 3-Phenyl cyclopentanone
• Cyclopentanone, 3-phenyl-
• MFBXYJLOYZMFIN-UHFFFAOYSA-N
• 2386AJ
• AB03360
• SCHEMBL568689
• AKOS006240490
• DTXSID30456495
• SB45137
• MFCD00095000
• AS-57671
• SY035092
• 64145-51-3
• CS-0139334
• EN300-67047
• FT-0640927
• DB-008331
• 3-Phenylcyclopentanone

• MDL： MFCD00095000
• Inchi： 1S/C11H12O/c12-11-7-6-10(8-11)9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： MFBXYJLOYZMFIN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.072
• Boiling Point: 276.102°C at 760 mmHg
• Flash Point: 114.891°C
• Refractive Index: 1.551
• PSA: 17.07000
• LogP: 2.52320

Additional information on 3-Phenylcyclopentanone

Professional Introduction to 3-Phenylcyclopentanone (CAS No. 64145-51-3)

3-Phenylcyclopentanone, with the chemical formula C₁₁H₁₄O, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, identified by its CAS number 64145-51-3, has garnered attention due to its versatile applications and structural properties. The presence of a phenyl group and a cyclopentanone core makes it a valuable intermediate in the synthesis of various pharmacologically active substances.

The compound's unique structure, featuring a rigid cyclopentanone ring fused with a phenyl group, contributes to its reactivity and potential utility in drug development. Recent studies have highlighted the role of 3-Phenylcyclopentanone in the synthesis of bioactive molecules, particularly in the realm of central nervous system (CNS) drugs. Its ability to undergo selective functionalization at multiple sites makes it a promising candidate for designing novel therapeutic agents.

In the context of modern pharmaceutical research, 3-Phenylcyclopentanone has been explored for its potential as a precursor in the synthesis of neuroactive compounds. Research indicates that derivatives of this molecule may exhibit properties relevant to the treatment of neurological disorders. For instance, modifications at the phenyl ring or the cyclopentanone core can lead to compounds with enhanced binding affinity to specific biological targets, such as neurotransmitter receptors.

One of the most intriguing aspects of 3-Phenylcyclopentanone is its role in medicinal chemistry as a scaffold for drug discovery. The cyclopentanone moiety provides a stable framework that can be easily modified to introduce various functional groups, while the phenyl ring offers opportunities for further chemical manipulation. This flexibility has led to several innovative synthetic strategies aimed at optimizing the pharmacokinetic and pharmacodynamic properties of derived compounds.

Recent advancements in computational chemistry have further enhanced the utility of 3-Phenylcyclopentanone in drug design. Molecular modeling studies have demonstrated that this compound can be engineered to interact with specific protein targets, making it a valuable tool for developing targeted therapies. Additionally, its compatibility with green chemistry principles has made it an attractive choice for sustainable drug synthesis methods.

The pharmaceutical industry has shown particular interest in 3-Phenylcyclopentanone due to its potential applications in treating various diseases. For example, researchers have investigated its derivatives as candidates for antipsychotic and antidepressant drugs. The compound's ability to modulate neurotransmitter systems suggests that it could play a crucial role in managing mental health disorders.

Moreover, 3-Phenylcyclopentanone has been explored in the development of anti-inflammatory agents. Studies have revealed that certain derivatives exhibit significant anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. This finding opens up new avenues for therapeutic intervention in chronic inflammatory conditions.

The synthesis of 3-Phenylcyclopentanone itself is an area of active research, with chemists developing increasingly efficient and scalable methods for its production. Advances in catalytic processes have enabled the synthesis of this compound with high yield and purity, making it more accessible for industrial applications. These developments are crucial for ensuring a steady supply of this valuable intermediate for pharmaceutical manufacturing.

In conclusion, 3-Phenylcyclopentanone (CAS No. 64145-51-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an ideal candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the future of medicine.